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Compound of Interest

Compound Name: 1,4-Cyclohexanedione-d8

Cat. No.: B117999

An In-depth Technical Guide to 1,4-Cyclohexanedione-d8

This technical guide provides a comprehensive overview of 1,4-Cyclohexanedione-d8, a
deuterated isotopologue of 1,4-cyclohexanedione. It is intended for researchers, scientists, and
professionals in drug development and other scientific fields who utilize labeled compounds for
a variety of applications, including as internal standards in mass spectrometry-based analyses
or as building blocks in the synthesis of complex deuterated molecules.

Nomenclature and Identification

IUPAC Name: 2,2,3,3,5,5,6,6-octadeuteriocyclohexane-1,4-dione[1].
Synonyms:

e 1,4-Cyclohexanedione-d8[1]

e 1,4-Cyclohexanedione-2,2,3,3,5,5,6,6-d8[1][2]

e Cyclohexane-1,4-dione-d8

Physicochemical Properties

The following table summarizes the key physicochemical properties of 1,4-Cyclohexanedione-
d8 and its non-deuterated analogue, 1,4-Cyclohexanedione.
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Property 1,4-Cyclohexanedione-d8 1,4-Cyclohexanedione
Molecular Formula CeDsO2 CeHsO2

Molecular Weight 120.18 g/mol [1] 112.13 g/mol [3]

CAS Number 23034-25-5[1] 637-88-7

Appearance - White to pale-yellow solid[4][5]
Melting Point - 77-79 °C[4][3]

Boiling Point - 130-133 °C at 20 mmHg[4][5]

Soluble in ethanol and

Solubility - methanol; insoluble in diethyl
ether[4].
inChl K DCZFGQYXRKMVFG- DCZFGQYXRKMVFG-
n e
Y SVYQBANQSA-N[1][2] UHFFFAOYSA-N[3]

Experimental Protocols

While specific experimental protocols for the synthesis of 1,4-Cyclohexanedione-d8 are not
readily available in the provided search results, a common method for the synthesis of the non-
deuterated analogue involves a two-step process starting from diethyl succinate.[4][5][6] A
plausible synthetic route for 1,4-Cyclohexanedione-d8 would involve the use of deuterated
diethyl succinate.

General Synthesis of 1,4-Cyclohexanedione (Adaptable for d8 version):

This procedure is based on the self-condensation of diethyl succinate followed by hydrolysis
and decarboxylation.[5][6][7]

Step 1: Synthesis of 2,5-Dicarbethoxy-1,4-cyclohexanedione

» A solution of sodium ethoxide is prepared by reacting sodium metal with absolute ethanol
under reflux.
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» Diethyl succinate is added to the hot sodium ethoxide solution, and the mixture is refluxed for
an extended period (e.g., 24 hours). A precipitate of the sodium salt of the product forms.

 After cooling, the reaction mixture is neutralized with an acid (e.g., sulfuric acid), and the
crude product is isolated by filtration.

e The crude product is then purified by recrystallization from a suitable solvent like ethyl
acetate.

Step 2: Synthesis of 1,4-Cyclohexanedione

The purified 2,5-dicarbethoxy-1,4-cyclohexanedione is mixed with water in a pressure
vessel.

e The vessel is heated to a high temperature (e.g., 185-195 °C) for a short period (e.g., 10-15
minutes) to effect hydrolysis and decarboxylation.

 After cooling, the resulting liquid is subjected to distillation under reduced pressure to isolate
the 1,4-Cyclohexanedione.

o Further purification can be achieved by recrystallization from a solvent such as carbon
tetrachloride.

Note:For the synthesis of 1,4-Cyclohexanedione-d8, one would start with diethyl succinate-d6
or a similarly deuterated precursor.

Applications

1,4-Cyclohexanedione and its deuterated analogue are valuable building blocks in organic
synthesis. The non-deuterated form is used in the preparation of various more complex
molecules.[4] For instance, it is a precursor in the synthesis of tetracyanoquinodimethane
(TCNQ).[4] It also finds application as an intermediate in the production of pharmaceuticals and
liquid crystals.[8] 1,4-Cyclohexanedione-d8 is particularly useful as a labeled compound with
high isotopic purity.[2]

Logical Synthesis Workflow
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The following diagram illustrates the logical workflow for the synthesis of 1,4-
Cyclohexanedione-d8, based on the established synthesis of its non-deuterated counterpart.

Logical Workflow for the Synthesis of 1,4-Cyclohexanedione-d8
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Caption: Synthesis workflow for 1,4-Cyclohexanedione-d8.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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